N,N'-(carbonyldi-3,1-phenylene)diacetamide

• IUPAC Name: N-[3-(3-acetamidobenzoyl)phenyl]acetamide
• InChI: InChI=1S/C17H16N2O3/c1-11(20)18-15-7-3-5-13(9-15)17(22)14-6-4-8-16(10-14)19-12(2)21/h3-10H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: UDBSLNGIYIZEHW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)C2=CC(=CC=C2)NC(=O)C
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

N,N'-(carbonyldi-3,1-phenylene)diacetamide, also known as CPCA, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPCA is a white crystalline solid that is soluble in organic solvents such as chloroform and methanol.

Scientific Research Applications

N,N'-(carbonyldi-3,1-phenylene)diacetamide has been used in a variety of scientific research applications, including as a ligand for metal ions, as a fluorescent probe for detecting proteins, and as a stabilizer for enzymes. N,N'-(carbonyldi-3,1-phenylene)diacetamide has also been used in the development of new materials for use in electronic devices and as a component in drug delivery systems.

Mechanism of Action

The mechanism of action of N,N'-(carbonyldi-3,1-phenylene)diacetamide is not fully understood, but it is believed to interact with metal ions and proteins through hydrogen bonding and electrostatic interactions. N,N'-(carbonyldi-3,1-phenylene)diacetamide has been shown to bind to copper and zinc ions, as well as to proteins such as bovine serum albumin and lysozyme.
Biochemical and Physiological Effects
N,N'-(carbonyldi-3,1-phenylene)diacetamide has been shown to have a variety of biochemical and physiological effects, including antioxidant activity, inhibition of amyloid fibril formation, and modulation of enzyme activity. N,N'-(carbonyldi-3,1-phenylene)diacetamide has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-(carbonyldi-3,1-phenylene)diacetamide in lab experiments is its high solubility in organic solvents, which makes it easy to work with. However, N,N'-(carbonyldi-3,1-phenylene)diacetamide is relatively expensive and may not be readily available in some laboratories. Additionally, the mechanism of action of N,N'-(carbonyldi-3,1-phenylene)diacetamide is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on N,N'-(carbonyldi-3,1-phenylene)diacetamide. One area of interest is the development of new materials for use in electronic devices, such as solar cells and transistors. N,N'-(carbonyldi-3,1-phenylene)diacetamide has also shown promise as a component in drug delivery systems, and further research in this area could lead to the development of new treatments for a variety of diseases. Additionally, more research is needed to fully understand the mechanism of action of N,N'-(carbonyldi-3,1-phenylene)diacetamide and its potential applications in scientific research.

Synthesis Methods

N,N'-(carbonyldi-3,1-phenylene)diacetamide can be synthesized through a multistep process that involves the reaction of 3-nitrobenzoyl chloride with 3-aminobenzoic acid to form 3-(3-nitrobenzoyl)aminobenzoic acid. This intermediate is then reduced using hydrogen gas and palladium on carbon to form 3-(3-aminobenzoyl)aminobenzoic acid. Finally, N,N'-(carbonyldi-3,1-phenylene)diacetamide is synthesized by reacting 3-(3-aminobenzoyl)aminobenzoic acid with acetic anhydride in the presence of a catalyst such as pyridine.